Cas no 2137492-73-8 (5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid)

• Product Name: 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid
• CAS No: 2137492-73-8
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 6178412
• PubChem ID: 165788838
• Update Time: 2025-05-27

5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid
• 2137492-73-8
• EN300-722202
• 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid

• Inchi： 1S/C15H27NO2/c1-10(2)11-3-5-12(6-4-11)13-7-8-14(15(17)18)16-9-13/h10-14,16H,3-9H2,1-2H3,(H,17,18)
• InChI Key： MZZYDWAITHNKKS-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN1)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid

Introduction to 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid (CAS No. 2137492-73-8)

5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid (CAS No. 2137492-73-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of therapeutic agents for various diseases. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid is notable for its cyclohexyl and piperidine moieties, which contribute to its distinct pharmacological properties. The cyclohexyl ring provides rigidity and hydrophobicity, while the piperidine ring imparts flexibility and basicity. These structural elements are crucial for the compound's interactions with biological targets, such as enzymes and receptors.

The synthesis of 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid has been a subject of extensive research. One of the most efficient synthetic routes involves the coupling of a cyclohexyl derivative with a piperidine carboxylic acid precursor. This process typically employs transition metal catalysts, such as palladium or copper, to facilitate the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and solvents.

In terms of biological activities, 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid has shown promising results in various preclinical studies. It has been reported to exhibit potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The mechanism of action of 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is its ability to modulate the activity of key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Another potential mechanism is its interaction with neurotransmitter receptors in the central nervous system (CNS), which could explain its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid has also been explored for its use in diagnostic imaging. Its unique chemical properties make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility and potential impact on healthcare.

In conclusion, 5-[4-(Propan-2-yl)cyclohexyl]piperidine-2-carboxylic acid (CAS No. 2137492-73-8) represents a promising compound with diverse applications in medicine and healthcare. Ongoing research continues to uncover new aspects of its biological activities and mechanisms of action, paving the way for its potential use in treating a wide range of diseases. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing medical treatments and improving patient outcomes.